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Compound of Interest

Compound Name: 1,4-Dioxane-d8

Cat. No.: B096032 Get Quote

Essential Safety and Handling Guide for 1,4-
Dioxane-d8
This guide provides critical safety and logistical information for the proper handling and

disposal of 1,4-Dioxane-d8, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing exposure risks.

Chemical Profile: 1,4-Dioxane-d8 is a deuterated form of 1,4-dioxane, a cyclic ether. It is a

highly flammable liquid and vapor that is suspected of causing cancer.[1] It can also cause

serious eye irritation and may cause respiratory irritation.[1] A significant hazard associated

with 1,4-dioxane is its ability to form explosive peroxides upon exposure to air and light.[2][3]

I. Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure to 1,4-Dioxane-d8. The following

table summarizes the required equipment.
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PPE Category Item Specifications and Use

Eye/Face Protection Safety Goggles or Glasses

Must be worn at all times. Use

equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Face Shield

Recommended in addition to

goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[1]

Hand Protection Chemical Resistant Gloves

Butyl rubber gloves are

recommended.[2] Nitrile gloves

may offer limited protection for

incidental splashes but should

be replaced immediately upon

contact.[4] Always consult the

glove manufacturer's

resistance guide.

Body Protection Laboratory Coat

A fire/flame resistant lab coat

(100% cotton-based) is

required.[2]

Full-Length Pants & Closed-

Toe Shoes

Required to protect the skin

from potential exposure.[2][5]

Respiratory Protection Respirator To be used as a last line of

defense after engineering

controls.[2] A full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges is appropriate where

risk assessment shows it is

necessary.[2] Use must comply

with a respiratory protection
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program and include training

and fit-testing.

II. Engineering Controls
Proper engineering controls are critical for minimizing inhalation exposure.

Control Requirement

Ventilation

All handling of 1,4-Dioxane-d8 must be

conducted in a certified chemical fume hood.[2]

[5]

Emergency Equipment

An emergency eyewash station and safety

shower must be readily accessible in the work

area.[6]

III. Operational Plan: Step-by-Step Handling
Procedure
The following workflow outlines the safe handling of 1,4-Dioxane-d8 from preparation to

disposal.
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Figure 1. Safe handling workflow for 1,4-Dioxane-d8.
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IV. First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][5]

Skin Contact

Immediately remove contaminated clothing.[7]

Flush the affected skin with copious amounts of

water for at least 15 minutes.[5][7] Wash with

soap and water.[5] Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2][5] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[2][5] Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[2][5] Seek immediate

medical attention.

In Case of a Spill:

Evacuate personnel from the immediate area and restrict access.[5]

Eliminate all sources of ignition.[5]

Wearing appropriate PPE, absorb the spill with a non-combustible material like vermiculite or

sand.[1][3]

Collect the absorbed material into a tightly sealed container for hazardous waste disposal.[1]

[5]
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For large spills, evacuate the area and contact emergency services.[2]

V. Storage and Disposal
Proper storage and disposal are necessary to prevent accidents and environmental

contamination.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][5]

Keep containers tightly closed and upright to prevent leakage.[2][5]

Containers should be dated upon receipt and upon opening to monitor for peroxide

formation.[2][3]

Dispose of containers before the manufacturer's expiration date or within one year of

opening, whichever is sooner.[2][5]

Disposal:

All 1,4-Dioxane-d8 waste must be collected in a designated, labeled hazardous waste

container.[5]

The waste container must be kept closed at all times except when adding waste.[2]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling 1,4-Dioxane-d8 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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